Cas no 2097996-63-7 (3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
• CAS No: 2097996-63-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4775155
• Update Time: 2025-05-20

3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
• 3-amino-1-[4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl]propan-1-one
• 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C12H24N2O2/c1-4-16-8-10-7-14(9-12(10,2)3)11(15)5-6-13/h10H,4-9,13H2,1-3H3
• InChI Key： JXQDIQBAKCZTTP-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(C(CCN)=O)CC1(C)C

Computed Properties

• Exact Mass: 228.183778013 g/mol
• Monoisotopic Mass: 228.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6
• Molecular Weight: 228.33

Additional information on 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one

Comprehensive Overview of 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one (CAS No. 2097996-63-7)

In the rapidly evolving field of pharmaceutical and chemical research, 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one (CAS No. 2097996-63-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine-based structure, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. The compound's ethoxymethyl and dimethylpyrrolidinyl moieties contribute to its distinctive physicochemical properties, making it a valuable intermediate in synthetic pathways.

The growing demand for novel bioactive molecules has placed 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one at the forefront of research discussions. Scientists are particularly interested in its potential role as a building block for more complex pharmaceutical agents. Recent studies have explored its utility in creating central nervous system (CNS) targeted compounds, aligning with current trends in neurological drug development. The compound's amino-propanone functionality offers versatile reactivity, enabling diverse synthetic modifications.

From a structural perspective, CAS 2097996-63-7 presents an intriguing case study in molecular design. The 3,3-dimethylpyrrolidine core provides conformational rigidity, while the ethoxymethyl side chain introduces both lipophilic character and potential hydrogen-bonding capabilities. This balance of properties makes the compound particularly interesting for researchers investigating blood-brain barrier penetration - a hot topic in contemporary drug design. The pharmaceutical industry's current focus on small molecule therapeutics further enhances the relevance of this compound.

Synthetic accessibility is another notable aspect of 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one. The compound can be prepared through efficient routes that are scalable for industrial production, addressing the growing need for cost-effective synthetic methodologies. Its stability under various conditions makes it particularly valuable for medicinal chemistry optimization programs, where researchers frequently modify lead compounds to improve their pharmacological profiles.

The scientific community has shown increasing interest in the structure-activity relationships of compounds like 2097996-63-7. Computational chemistry studies suggest that modifications to the pyrrolidin-1-yl portion could significantly influence biological activity, making this compound a promising starting point for fragment-based drug discovery. This approach aligns with current trends in pharmaceutical research, where efficiency in lead identification is paramount.

Quality control and characterization of 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one have been subjects of detailed investigation. Advanced analytical techniques including HPLC-MS and NMR spectroscopy have been employed to ensure the compound's purity and confirm its structural integrity. These quality assurance measures are critical for researchers who require high-purity intermediates for their synthetic work.

In the context of green chemistry initiatives, the synthesis of CAS 2097996-63-7 has been optimized to minimize environmental impact. Researchers have developed atom-efficient routes that reduce waste generation, addressing growing concerns about sustainable chemical production. This aspect is particularly relevant given increasing regulatory pressures and the pharmaceutical industry's commitment to environmentally friendly practices.

The potential therapeutic applications of derivatives based on 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one continue to expand. Preliminary studies suggest possible utility in developing selective enzyme inhibitors, particularly for targets involved in neurological disorders. This aligns with current market demands for novel treatments in areas such as neurodegenerative diseases and mood disorders.

From a commercial perspective, the availability of 2097996-63-7 through reputable chemical suppliers has facilitated research efforts worldwide. The compound's growing presence in high-throughput screening libraries underscores its potential in drug discovery. As the pharmaceutical industry continues to seek novel chemical scaffolds, compounds like this pyrrolidine derivative are likely to remain in focus.

Future research directions for 3-Amino-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one may include detailed pharmacokinetic studies of its derivatives and exploration of its biochemical interactions with various biological targets. The compound's versatility suggests it may serve as a platform for developing multiple therapeutic agents across different disease areas.

In conclusion, CAS 2097996-63-7 represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features, synthetic accessibility, and potential biological relevance position it as a compound worthy of continued investigation. As drug discovery paradigms evolve, such versatile intermediates will play increasingly vital roles in the development of next-generation therapeutics.